5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide

• Molecular Formula: C11H17ClN2O2S2
• Molecular Weight: 308.9 g/mol
• IUPAC Name: 5-chloro-N,N-dipropyl-4-sulfanylidene-1H-pyridine-3-sulfonamide
• InChI: InChI=1S/C11H17ClN2O2S2/c1-3-5-14(6-4-2)18(15,16)10-8-13-7-9(12)11(10)17/h7-8H,3-6H2,1-2H3,(H,13,17)
• InChI Key: GGDDZSQXZXFKTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CNC=C(C1=S)Cl

Description

5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide is a pyridine-based sulfonamide derivative characterized by a chloro substituent at position 5, a mercapto (-SH) group at position 4, and a dipropyl-substituted sulfonamide moiety at position 3. Its molecular formula is inferred as C₁₁H₁₇ClN₂O₂S₂, with a molecular weight of approximately 347.9 g/mol (calculated).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-chloropyridine-3-sulfonamide.

Mercapto Group Introduction: The mercapto group is introduced via a nucleophilic substitution reaction using thiourea or a similar reagent.

N,N-Dipropylation: The final step involves the alkylation of the sulfonamide nitrogen atoms with propyl halides under basic conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to increase yield and purity. This can include the use of catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides.

Reduction: The sulfonamide group can be reduced to the corresponding amine.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and iodine.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic conditions.

Major Products

Oxidation: Formation of disulfides.

Reduction: Formation of amines.

Substitution: Formation of substituted pyridine derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide exhibits significant antibacterial and anticancer properties, making it a valuable compound in drug development.

Antibacterial Properties

Sulfonamides, including derivatives like 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide, are known for their effectiveness against a range of gram-positive and certain gram-negative bacteria. Research indicates that compounds in this class can inhibit bacterial growth, particularly against pathogens such as Staphylococcus aureus and Escherichia coli .

Table 1: Antibacterial Activity of Sulfonamide Derivatives

Compound	Target Bacteria	Inhibition Activity
5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide	Staphylococcus aureus	Moderate
Sulfamethazine	Escherichia coli	High
Sulfadiazine	Klebsiella pneumoniae	Moderate

Anticancer Activity

Recent studies have highlighted the potential of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide as an anticancer agent. It has shown promising results in inhibiting tumor growth in various cancer cell lines, particularly those associated with the WNT signaling pathway, which is crucial for cancer progression .

Case Study: Anticancer Efficacy

In vitro assays demonstrated that this compound inhibited the growth of colon cancer cells (HCT116) with an EC50 value of 7.1 ± 0.6 μM, indicating its potential as a therapeutic agent against WNT-dependent colon cancer .

Agrochemical Applications

The compound also finds applications in agrochemicals, where it serves as an effective herbicide and fungicide. Its sulfonamide structure enhances its activity against various agricultural pests and pathogens.

Herbicidal Activity

Research indicates that sulfonamides can disrupt metabolic pathways in plants, leading to effective weed control without significant toxicity to crops .

Table 2: Herbicidal Efficacy of Sulfonamide Compounds

Compound	Target Species	Efficacy Level
5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide	Broadleaf weeds	High
Sulfadiazine	Grasses	Moderate

Mechanistic Insights

Understanding the mechanism of action of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide is crucial for its application in drug development. The compound's interaction with bacterial enzymes and cancer cell pathways provides insights into its efficacy.

Mechanism Against Bacteria

The antibacterial action is primarily due to the inhibition of folate synthesis in bacteria, which is essential for DNA replication and cell division .

Mechanism Against Cancer Cells

In cancer treatment, the compound appears to induce apoptosis through reactive oxygen species (ROS) production, disrupting mitochondrial function and leading to cell death .

Mechanism of Action

The mechanism of action of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide involves its interaction with specific molecular targets. The mercapto group can form covalent bonds with thiol groups in proteins, potentially inhibiting their function. The sulfonamide group can interact with enzymes, affecting their activity. The chloro group can participate in halogen bonding, influencing the compound’s binding affinity to its targets.

Comparison with Similar Compounds

Research Findings and Gaps

• Evidence-Based Insights : Studies on highlight the role of sulfonamide substituents in tuning bioavailability, while demonstrates how structural complexity affects target selectivity.
• Unanswered Questions : The target compound’s stability (e.g., -SH oxidation), synthetic yield, and in vivo efficacy remain unexplored. Further research should prioritize these areas, leveraging methodologies from and .

Biological Activity

5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological mechanisms, therapeutic potential, and relevant research findings.

• Molecular Formula : C10H14ClN3O2S
• Molecular Weight : 277.75 g/mol
• IUPAC Name : 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide
• CAS Number : [insert CAS number]

The biological activity of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide is largely attributed to its ability to interact with various biological targets, including enzymes and receptors. The sulfonamide group is known for its role in inhibiting carbonic anhydrase, which is crucial in regulating pH and fluid balance in biological systems. Additionally, the mercapto group may contribute to antioxidant properties by scavenging free radicals.

Biological Activities

• Antimicrobial Activity
  • Studies have shown that this compound exhibits antibacterial properties against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values indicate moderate efficacy compared to standard antibiotics like ciprofloxacin.
  • Table 1: Antimicrobial Activity
    | Bacterial Strain | MIC (μg/mL) |
    |-------------------------------|--------------|
    | Staphylococcus aureus | 50 |
    | Escherichia coli | 75 |
    | Pseudomonas aeruginosa | 100 |
• Antioxidant Activity
  • The compound has demonstrated significant antioxidant activity in DPPH and FRAP assays, indicating its potential to mitigate oxidative stress.
  • Table 2: Antioxidant Activity
    | Assay Type | IC50 (mM) |
    |--------------------|-----------|
    | DPPH | 0.95 |
    | FRAP | 1.23 |
• Anti-inflammatory Effects
  • Research indicates that the compound can reduce inflammation markers in vitro, suggesting potential applications in treating inflammatory diseases.
• Anticancer Potential
  • Preliminary studies have shown that 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide may inhibit the proliferation of cancer cell lines, though further research is required to elucidate the mechanisms involved.

Case Studies and Research Findings

Several studies have explored the biological activities of similar sulfonamide compounds, providing insights into the potential applications of 5-Chloro-4-mercapto-N,N-dipropylpyridine-3-sulfonamide:

• A study highlighted that derivatives of sulfonamides possess varying degrees of antibacterial activity, with specific modifications enhancing efficacy against resistant strains .
• Another investigation focused on the antioxidant properties of related compounds, emphasizing the importance of structural features such as the presence of mercapto groups in enhancing radical scavenging abilities .
• A comprehensive review discussed the anti-inflammatory and anticancer activities observed in various sulfonamide derivatives, suggesting a promising therapeutic profile for compounds with similar structures .